2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine
Description
2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine is a fluorinated pyrimidine derivative characterized by a trifluoromethoxy group at the 2-position of the phenyl ring and a trifluoromethyl group at the 5-position of the pyrimidine core. Pyrimidines with trifluoromethyl substituents are widely studied for their enhanced metabolic stability, lipophilicity, and bioactivity, particularly in medicinal chemistry and agrochemical research .
Properties
Molecular Formula |
C12H6F6N2O |
|---|---|
Molecular Weight |
308.18 g/mol |
IUPAC Name |
2-[2-(trifluoromethoxy)phenyl]-5-(trifluoromethyl)pyrimidine |
InChI |
InChI=1S/C12H6F6N2O/c13-11(14,15)7-5-19-10(20-6-7)8-3-1-2-4-9(8)21-12(16,17)18/h1-6H |
InChI Key |
OUBLLTHYGPWYLA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC=C(C=N2)C(F)(F)F)OC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method is the radical trifluoromethylation of carbon-centered radical intermediates . This process can be achieved using reagents such as trifluoromethyl iodide (CF3I) in the presence of a radical initiator.
Industrial Production Methods
Industrial production of this compound may involve large-scale radical trifluoromethylation reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors can enhance the efficiency and scalability of the process.
Chemical Reactions Analysis
Types of Reactions
2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4).
Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Sodium hydride (NaH) in dimethylformamide (DMF).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield trifluoromethyl-substituted pyrimidine derivatives, while reduction can produce partially or fully reduced pyrimidine compounds.
Scientific Research Applications
2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential use in drug development due to its enhanced metabolic stability and lipophilicity.
Industry: Utilized in the production of agrochemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine involves its interaction with molecular targets through its fluorinated groups. The trifluoromethyl group can enhance binding affinity to certain enzymes or receptors, potentially leading to biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Functional Analysis
Core Modifications: The target compound’s pyrimidine core lacks additional heteroatoms (e.g., oxygen in pyrimidinone), which distinguishes it from the tuberculostatic analog in . Substitution patterns (e.g., allylsulfanyl in vs. trifluoromethoxy in the target compound) influence electronic properties. The trifluoromethoxy group (-OCF₃) is more electron-withdrawing than allylsulfanyl, affecting aromatic ring electrophilicity.
Bioactivity and Applications: The pyrimidinone derivative () shows explicit antimycobacterial activity, likely due to its ability to disrupt cell wall synthesis via hydrogen bonding . In contrast, the target compound’s lack of a ketone group may redirect its bioactivity toward other targets, such as kinase inhibition (common for trifluoromethyl pyrimidines). Chloro- and methyl-substituted analogs () are prevalent in agrochemicals due to their stability and reactivity in cross-coupling reactions .
Physicochemical Properties: The ethyl carboxylate derivative () has higher solubility in polar solvents compared to the target compound, making it a preferred intermediate for further functionalization .
Biological Activity
2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine is a pyrimidine derivative characterized by the presence of trifluoromethyl and trifluoromethoxy groups, which significantly influence its biological properties. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of new therapeutic agents.
- Molecular Formula : C13H8F6N2O
- Molecular Weight : 338.21 g/mol
- CAS Number : 123456-78-9 (for illustrative purposes)
The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The trifluoromethyl groups enhance lipophilicity, allowing better membrane penetration and interaction with cellular targets.
Antimicrobial Activity
Research indicates that pyrimidine derivatives exhibit significant antimicrobial properties. For example, studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus . The presence of electron-withdrawing groups like trifluoromethyl enhances their antibacterial efficacy.
Table 1: Antimicrobial Activity of Pyrimidine Derivatives
| Compound Name | Bacterial Strain | Inhibition Zone (mm) | Reference |
|---|---|---|---|
| Compound A | E. coli | 15 | |
| Compound B | S. aureus | 18 | |
| 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyrimidine | E. coli | TBD | TBD |
Anticancer Activity
Pyrimidine derivatives have also been studied for their anticancer properties. In vitro assays demonstrate that certain pyrimidines can induce apoptosis in cancer cell lines by modulating cell cycle progression and inhibiting proliferation . The compound's structural features may enhance its interaction with DNA or RNA synthesis pathways.
Case Study:
A recent study evaluated the cytotoxic effects of various pyrimidine derivatives on A549 lung cancer cells. The results indicated that compounds with trifluoromethyl substitutions exhibited lower IC50 values compared to standard chemotherapeutics, suggesting enhanced potency against cancer cells .
Anti-inflammatory Activity
Some pyrimidine derivatives have shown promise as anti-inflammatory agents. In vivo studies demonstrated significant reduction in paw edema in animal models, indicating potential for treating inflammatory diseases . The mechanism may involve inhibition of pro-inflammatory cytokines.
Table 2: Anti-inflammatory Efficacy of Pyrimidine Derivatives
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